Cas no 38254-66-9 (N,N,N’,N’-Tetramethyl-L-cystine Dihydrochloride)

• Product Name: N,N,N’,N’-Tetramethyl-L-cystine Dihydrochloride
• CAS No: 38254-66-9
• MF: C₁₀H₂₀N₂O₄S₂
• MW: 296.4068
• CID: 298309
• PubChem ID: 40427331
• Update Time: 2025-09-25

N,N,N’,N’-Tetramethyl-L-cystine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-Tetramethyl-L-Cystine
• N,N,N’,N’-Tetramethyl-L-cystine Dihydrochloride
• L-Cystine,N,N,N',N'-tetramethyl-
• N,N,N?,N?-Tetramethyl-L-Cystine
• N,N,N’,N’-Tetramethy
• N,N,N',N'-Tetramethyl-L-cystin
• N,N,N`,N`-Tetramethyl-L-cystine Dihydrochloride
• tetra-N-methyl-L-cystine
• SCHEMBL1050552
• 38254-66-9
• N,N,N',N'-Tetramethyl-L-cystine Dihydrochloride
• (2R,2'R)-3,3'-disulfanediylbis(2-(dimethylamino)propanoic acid)
• (2R)-3-[[(2R)-2-carboxy-2-(dimethylamino)ethyl]disulfanyl]-2-(dimethylamino)propanoic acid
• tetramethylcystine

• Inchi： InChI=1S/C10H20N2O4S2/c1-11(2)7(9(13)14)5-17-18-6-8(10(15)16)12(3)4/h7-8H,5-6H2,1-4H3,(H,13,14)(H,15,16)/t7-,8-/m0/s1
• InChI Key： RICIRHDRDJOBID-YUMQZZPRSA-N
• SMILES： S(C[C@@H](C(=O)O)N(C)C)SC[C@@H](C(=O)O)N(C)C

Computed Properties

• Exact Mass: 296.08600
• Monoisotopic Mass: 296.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Melting Point: 192-193°C
• PSA: 131.68000
• LogP: 0.39740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N,N,N’,N’-Tetramethyl-L-cystine Dihydrochloride

Recent Advances in the Study of N,N,N’,N’-Tetramethyl-L-cystine Dihydrochloride (CAS: 38254-66-9)

N,N,N’,N’-Tetramethyl-L-cystine Dihydrochloride (CAS: 38254-66-9) is a chemically modified derivative of the amino acid L-cystine, characterized by the methylation of all four nitrogen atoms in the molecule. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications in drug development, biochemical assays, and therapeutic interventions. Recent studies have explored its role in modulating cellular redox states, enhancing drug delivery systems, and serving as a precursor for novel bioactive compounds.

One of the key areas of research involving N,N,N’,N’-Tetramethyl-L-cystine Dihydrochloride is its application in redox biology. The compound's ability to influence thiol-disulfide exchange reactions has been investigated in the context of oxidative stress and cellular signaling. A 2023 study published in the Journal of Biological Chemistry demonstrated that this derivative can act as a potent modulator of glutathione metabolism, offering potential therapeutic benefits for diseases characterized by oxidative damage, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its biological applications, N,N,N’,N’-Tetramethyl-L-cystine Dihydrochloride has been utilized in the development of advanced drug delivery systems. Researchers have leveraged its chemical stability and solubility to design nanoparticle-based carriers for targeted drug delivery. A recent publication in ACS Nano highlighted the compound's role in enhancing the encapsulation efficiency and release kinetics of anticancer drugs, thereby improving their therapeutic efficacy while minimizing off-target effects.

Furthermore, the synthetic versatility of N,N,N’,N’-Tetramethyl-L-cystine Dihydrochloride has made it a valuable building block in medicinal chemistry. Studies have shown that it can be used to synthesize novel peptidomimetics and small-molecule inhibitors with enhanced bioavailability and target specificity. For instance, a 2022 study in the European Journal of Medicinal Chemistry reported the successful development of a series of cysteine protease inhibitors derived from this compound, which exhibited promising activity against parasitic infections.

Despite these advancements, challenges remain in the widespread adoption of N,N,N’,N’-Tetramethyl-L-cystine Dihydrochloride in clinical settings. Issues such as scalability of synthesis, potential toxicity at high concentrations, and the need for further pharmacokinetic studies must be addressed. Ongoing research aims to optimize the compound's properties and explore its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive future innovations in this area.

In conclusion, N,N,N’,N’-Tetramethyl-L-cystine Dihydrochloride (CAS: 38254-66-9) represents a promising candidate for diverse applications in chemical biology and pharmaceutical research. Its unique chemical properties and biological activities make it a valuable tool for understanding redox processes, developing drug delivery systems, and designing novel therapeutics. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing the field of biomedicine.